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molecular formula C16H16O4 B1595447 (2,4-Dimethoxyphenyl)(4-methoxyphenyl)methanone CAS No. 4038-15-7

(2,4-Dimethoxyphenyl)(4-methoxyphenyl)methanone

Cat. No. B1595447
CAS RN: 4038-15-7
M. Wt: 272.29 g/mol
InChI Key: VFTDVICZBGDMMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05466398

Procedure details

1,3-Dimethoxybenzene (13.8 grams, 0.1 mole) and p-anisoyl chloride (17 grams, 0.1 mole) were dissolved in 200 milliliters of methylene chloride and stirred at room temperature. Anhydrous aluminum chloride (15 grams) was added slowly to the reaction mixture over a period of 15 minutes with stirring. After stirring an additional 15 minutes, the contents of the flask were carefully poured into 200 milliliters of a mixture of ice and dilute hydrochloric acid. The organic fraction was separated and washed with water. The solvent was removed on a rotary evaporator leaving an oily product that solidified on standing. This solid was broken-up, washed with two 50 milliliter portions of pentane, and dried, yielding 2,4,4'-trimethoxybenzophenone.
Name
1,3-Dimethoxybenzene
Quantity
13.8 g
Type
reactant
Reaction Step One
Name
p-anisoyl chloride
Quantity
17 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
200 mL
Type
solvent
Reaction Step One
Name
aluminum chloride
Quantity
15 g
Type
reactant
Reaction Step Two
[Compound]
Name
mixture
Quantity
200 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2,4,4'-trimethoxybenzophenone

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[C:5]([O:9][CH3:10])[CH:4]=1.[C:11](Cl)(=[O:20])[C:12]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=1.[Cl-].[Al+3].[Cl-].[Cl-].Cl>C(Cl)Cl>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([O:9][CH3:10])[CH:6]=[CH:7][C:8]=1[C:11]([C:12]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][CH:13]=1)=[O:20] |f:2.3.4.5|

Inputs

Step One
Name
1,3-Dimethoxybenzene
Quantity
13.8 g
Type
reactant
Smiles
COC1=CC(=CC=C1)OC
Name
p-anisoyl chloride
Quantity
17 g
Type
reactant
Smiles
C(C1=CC=C(C=C1)OC)(=O)Cl
Name
methylene chloride
Quantity
200 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
aluminum chloride
Quantity
15 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
[Compound]
Name
mixture
Quantity
200 mL
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
with stirring
STIRRING
Type
STIRRING
Details
After stirring an additional 15 minutes
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The organic fraction was separated
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
The solvent was removed on a rotary evaporator
CUSTOM
Type
CUSTOM
Details
leaving an oily product that
WASH
Type
WASH
Details
washed with two 50 milliliter portions of pentane
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
2,4,4'-trimethoxybenzophenone
Type
product
Smiles
COC1=C(C(=O)C2=CC=C(C=C2)OC)C=CC(=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.